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Compound of Interest

Compound Name: 3-(1H-Indol-5-YL)propanoic acid

Cat. No.: B071056

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of
3-(1H-Indol-5-YL)propanoic acid, a key intermediate in organic synthesis and pharmaceutical
research. Adherence to these protocols is crucial for ensuring personnel safety, maintaining
compound integrity, and achieving reproducible experimental outcomes.

| t : | Physical :

Property Value Reference
Chemical Formula C11H11NO2 [1][2]
Molecular Weight 189.21 g/mol [1][2]

White to light yellow crystalline
Appearance _ [1][3]
powder or solid

Melting Point Approximately 134-135 °C [41[5]

Soluble in ethanol, ether,

acetone, benzene, chloroform,
Solubility and ethyl acetate. Soluble in [1][6]

hot water, but only slightly

soluble in cold water.

pKa ~4.77 (Predicted) [1]
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Safety, Handling, and Personal Protective
Equipment (PPE)

3-(1H-Indol-5-YL)propanoic acid is classified as an irritant and may be harmful if swallowed.
[3][7] All handling procedures should be performed in a well-ventilated area, preferably within a
chemical fume hood.

2.1. Hazard Identification

» Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[3][7] Harmful if swallowed.[3]

e Environmental Hazards: No specific data is available, but it is recommended to prevent its
release into the environment.[8]

e Physical and Chemical Hazards: None identified.[3]
2.2. Recommended Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][8]

o Skin Protection: Wear nitrile or other suitable chemical-resistant gloves. A lab coat or other
protective clothing is required to prevent skin contact.[3][8]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[3]

2.3. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[3][8]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if symptoms occur.[3][8]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention immediately if symptoms occur.[3]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical assistance.

Storage and Stability

Indole compounds, including 3-(1H-Indol-5-YL)propanoic acid, are sensitive to light,

temperature, pH, and oxidation.[1] Proper storage is critical to maintain the compound's

stability and purity.

3.1. Recommended Storage Conditions

Condition Recommendation Rationale Reference
Store in a refrigerator Low temperatures
(2-8°C) or freezer slow down

Temperature ) [11[31[8]
(-20°C for long-term degradation
storage). processes.
Store in a light- Indole compounds are
resistant container, known to be light-

Light such as an amber vial, sensitive and can [11[3]
or wrap the container undergo
in aluminum foil. photodegradation.
Store in a tightly
sealed container. For Minimizes exposure to
long-term storage of air and moisture,

Atmosphere solutions, consider reducing the risk of [11[31[8]
storing under an inert oxidation and
atmosphere (e.g., hydrolysis.
argon or nitrogen).
Store as a dry, solid Solutions, especially
powder. Prepare aqueous solutions,

Form ) [1]
solutions fresh for use  are more prone to
whenever possible. degradation.

3.2. Stability Considerations
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o Oxidation: The indole ring is susceptible to oxidation, which can be accelerated by exposure
to air and light. This may result in a color change of the compound or its solutions.[1]

e pH: Extreme pH values can catalyze the degradation of indole compounds in solution.[1]

e Solutions: Solutions of indole compounds, particularly in physiological buffers or cell culture
media, can be unstable. It is recommended to prepare fresh solutions for each experiment.

[1]
Experimental Protocols
4.1. Protocol for Preparing a Stock Solution
o Preparation: Perform all steps in a chemical fume hood while wearing appropriate PPE.

e Weighing: Accurately weigh the desired amount of 3-(1H-Indol-5-YL)propanoic acid using
an analytical balance.

» Solvent Selection: Choose a suitable solvent based on experimental requirements (e.g.,
DMSO for cell culture experiments, ethanol for other applications).

 Dissolution:
o Add the weighed compound to an appropriate volumetric flask.

o Add a small amount of the chosen solvent to dissolve the solid. Gentle warming or
vortexing may be required.

o Once dissolved, bring the solution to the final volume with the solvent.
e Storage:
o Store the stock solution in a tightly sealed, light-resistant container (e.g., amber glass vial).

o For long-term storage, aliquot the stock solution into smaller, single-use vials to avoid
repeated freeze-thaw cycles and store at -20°C or below.[1]

4.2. Protocol for Aliquoting
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» Preparation: Thaw the stock solution if frozen. Allow it to reach room temperature before
opening to prevent condensation.

 Aliquoting: In a sterile environment (if for cell culture use), dispense the desired volume of
the stock solution into smaller, sterile, and light-resistant microcentrifuge tubes or vials.

e Labeling: Clearly label each aliquot with the compound name, concentration, date, and any
other relevant information.

o Storage: Store the aliquots at the recommended temperature (-20°C or below) until use.
4.3. Protocol for Disposal

o Dispose of unused 3-(1H-Indol-5-YL)propanoic acid and its containers in accordance with
local, state, and federal regulations.[3]

o Consult your institution's environmental health and safety (EHS) office for specific disposal
guidelines.

e Do not let this chemical enter the environment.[8]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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